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Compound of Interest

Compound Name: D-Allose-13C-1

Cat. No.: B566647

This document provides procedural guidance for the safe handling, storage, and disposal of D-
Allose-13C-1, a stable isotope-labeled monosaccharide. The information is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Hazard Identification and Safety

D-Allose, the unlabeled parent compound of D-Allose-13C-1, is classified as a hon-hazardous
substance.[1][2] It is a rare sugar that is considered nontoxic.[3][4] D-Allose-13C-1 is a stable
isotope-labeled compound and is not radioactive. Therefore, it does not require special
precautions beyond those for handling the unlabeled chemical.[5]

Personal Protective Equipment (PPE)

When handling D-Allose-13C-1 in a solid or dissolved state, the following standard laboratory
personal protective equipment should be worn to minimize exposure and ensure safety:

o Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are
mandatory to protect against airborne particles and splashes.[6][7]

» Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn to prevent
skin contact.[8] Change gloves immediately if they become contaminated.

o Body Protection: A standard laboratory coat should be worn to protect street clothing and
skin from potential contamination.[9]
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Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory
environment.

Operational Plan: Step-by-Step Handling Procedures

e Receiving and Inspection:

o Upon receipt, visually inspect the container for any damage or leaks.

o Verify that the label correctly identifies the compound as D-Allose-13C-1.
e Storage:

o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.
[10]

o Recommended storage temperature is between 0 to 8 °C.[10]
e Handling and Weighing:

o Handle the solid compound in a well-ventilated area or a chemical fume hood to minimize
the inhalation of fine powder.

o Use a spatula or other appropriate tool to transfer the powder. Avoid generating dust.

o Clean any spills promptly by sweeping or vacuuming the material into a suitable disposal
container.[11]

» Solution Preparation:
o When dissolving the compound, add the solid slowly to the solvent to avoid splashing.

o D-Allose is soluble in water.[3]

Disposal Plan
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As a non-hazardous compound, D-Allose-13C-1 waste can be disposed of as standard
chemical waste.[12]

e Solid Waste: Collect excess solid D-Allose-13C-1 and any contaminated materials (e.g.,
weighing paper, gloves) in a designated, labeled waste container.

 Liquid Waste: Aqueous solutions of D-Allose-13C-1 can be disposed of down the drain with
copious amounts of water, in accordance with local and institutional regulations.

o Compliance: Always follow your institution's specific guidelines and local regulations for
chemical waste disposal.[11]

Quantitative Data

The following table summarizes the key quantitative data for D-Allose.

Property Value

Chemical Formula CeH1206

Molecular Weight 180.16 g/mol [1][3]
Appearance White Crystalline Solid[3][10]
Melting Point 128-130 °CJ[10]

Solubility Soluble in water[3]

Storage Temperature 0to 8 °C[10]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for handling D-Allose-13C-1 in a
laboratory setting.
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Caption: Workflow for the safe handling of D-Allose-13C-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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